![molecular formula C18H9Cl2F2N3O B2365091 3-(2,6-Dichlorophenyl)-5-[2-(2,4-difluoroanilino)vinyl]-4-isoxazolecarbonitrile CAS No. 338402-62-3](/img/structure/B2365091.png)
3-(2,6-Dichlorophenyl)-5-[2-(2,4-difluoroanilino)vinyl]-4-isoxazolecarbonitrile
Overview
Description
“3-(2,6-Dichlorophenyl)-5-[2-(2,4-difluoroanilino)vinyl]-4-isoxazolecarbonitrile” is a chemical compound. It is part of a collection of unique chemicals provided by Sigma-Aldrich . The compound is used for early discovery research .
Synthesis Analysis
The synthesis of related compounds has been described in the literature. For example, the synthesis of (2E)-3-(2,6-dichlorophenyl)-1-(4-methoxyphenyl)prop-2-en-1-one was characterized by FT-IR, UV–visible, 1H NMR, HRMS techniques . Another study reported the synthesis of N-(2,4-dichlorophenyl)-2-[6-methyl-2,4-dioxo-3-(thietan-3-yl)-1,2,3,4-tetrahydropyrimidin-1-yl]acetamide .
Molecular Structure Analysis
The molecular structure of related compounds has been elucidated using single-crystal X-ray diffraction technique .
Chemical Reactions Analysis
While specific chemical reactions involving “3-(2,6-Dichlorophenyl)-5-[2-(2,4-difluoroanilino)vinyl]-4-isoxazolecarbonitrile” are not available, related compounds have been studied. For instance, the protodeboronation of pinacol boronic esters has been reported .
Scientific Research Applications
Radical Chemistry and Functional Materials
Organic radicals, possessing unpaired electrons, play a crucial role in various functional materials. The open-shell structure of radicals makes them valuable for applications such as spin probes, magnetic materials, and optoelectronic devices. The stability of radicals significantly impacts their functionality. Researchers have explored both covalent and non-covalent approaches to tune radical stability .
Covalent Approaches::Materials Science and Crystal Engineering
Understanding the crystal structure and solid-state properties of 3-(2,6-Dichlorophenyl)-5-[2-(2,4-difluoroanilino)vinyl]-4-isoxazolecarbonitrile is essential. Crystallographic studies can reveal packing arrangements, intermolecular interactions, and potential applications in materials science .
Continuous Flow Synthesis and Process Chemistry
Efficient synthesis routes are critical. Investigating continuous-flow methods for producing 3-(2,6-Dichlorophenyl)-5-[2-(2,4-difluoroanilino)vinyl]-4-isoxazolecarbonitrile could lead to scalable and sustainable processes .
Safety and Hazards
properties
IUPAC Name |
3-(2,6-dichlorophenyl)-5-[(E)-2-(2,4-difluoroanilino)ethenyl]-1,2-oxazole-4-carbonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H9Cl2F2N3O/c19-12-2-1-3-13(20)17(12)18-11(9-23)16(26-25-18)6-7-24-15-5-4-10(21)8-14(15)22/h1-8,24H/b7-6+ |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RMOILXCEWVVXHG-VOTSOKGWSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1)Cl)C2=NOC(=C2C#N)C=CNC3=C(C=C(C=C3)F)F)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC(=C(C(=C1)Cl)C2=NOC(=C2C#N)/C=C/NC3=C(C=C(C=C3)F)F)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H9Cl2F2N3O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
392.2 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(2,6-Dichlorophenyl)-5-[2-(2,4-difluoroanilino)vinyl]-4-isoxazolecarbonitrile | |
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